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Compound of Interest

Compound Name: 1-Indanone, 2-diazo-

Cat. No.: B157840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core historical methods for the synthesis of diazo

indanones, crucial intermediates in organic synthesis and drug discovery. The document

provides a detailed overview of the primary synthetic routes, complete with experimental

protocols, comparative data, and mechanistic diagrams to facilitate a comprehensive

understanding of these powerful synthetic building blocks.

Introduction
Diazo indanones, particularly 2-diazo-1-indanone and 2-diazo-1,3-indandione, are versatile

reagents in organic chemistry, primarily serving as precursors to carbenes and carbenoids.

Their unique reactivity has led to their application in a wide array of chemical transformations,

including cyclopropanations, C-H insertion reactions, and Wolff rearrangements. This guide

focuses on the seminal historical methods that have been instrumental in the preparation of

these important compounds.

The Regitz Diazo Transfer Reaction
The most prominent and widely employed method for the synthesis of diazo indanones is the

Regitz diazo transfer reaction. First reported by Manfred Regitz and Gerhard Heck, this

reaction involves the transfer of a diazo group from a sulfonyl azide, typically p-toluenesulfonyl

azide (TsN₃), to an active methylene compound.[1] In the context of diazo indanones, the

readily available 1,3-indandione serves as the active methylene precursor.
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The reaction is base-catalyzed, with a variety of bases and solvent systems being effective.

The general mechanism involves the deprotonation of the active methylene group of the

indanone to form an enolate, which then undergoes a nucleophilic attack on the terminal

nitrogen of the sulfonyl azide. Subsequent elimination of the sulfonamide anion yields the

desired diazo indanone.[1]

Quantitative Data for the Regitz Diazo Transfer
The following table summarizes various conditions and reported yields for the synthesis of 2-

diazo-1,3-indandione using the Regitz diazo transfer.

Starting
Material

Diazo
Transfer
Reagent

Base Solvent Yield (%) Reference

1,3-

Indandione

p-

Toluenesulfon

yl azide

Triethylamine Ethanol 80 [2]

1,3-

Indandione

p-

Toluenesulfon

yl azide

Triethylamine THF 88 [2]

1,3-

Indandione

p-

Toluenesulfon

yl azide

Potassium

ethoxide
- - [1]

1,3-

Indandione

p-

Toluenesulfon

yl azide

Methylamine Ethanol - [1]

1,3-

Indandione

Methanesulfo

nyl azide

4-

Dimethylamin

opyridine

[bmim]Br - [1]

Detailed Experimental Protocol: Synthesis of 2-Diazo-
1,3-indandione
This protocol is a representative example of the Regitz diazo transfer reaction.
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Materials:

1,3-Indandione

p-Toluenesulfonyl azide

Triethylamine

Ethanol

Diethyl ether

Ice bath

Procedure:

In a flask equipped with a magnetic stirrer, dissolve 1,3-indandione in ethanol.

Cool the solution in an ice bath.

Add triethylamine to the cooled solution, followed by the dropwise addition of p-

toluenesulfonyl azide.

Stir the reaction mixture at 0°C for several hours, monitoring the reaction progress by thin-

layer chromatography.

Upon completion, the product, 2-diazo-1,3-indandione, will precipitate from the solution.

Collect the precipitate by filtration and wash with cold diethyl ether to remove any soluble

impurities.

The resulting solid can be further purified by recrystallization.

Mechanistic Diagram: Regitz Diazo Transfer
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Starting Materials

Reaction Pathway

Products1,3-Indandione

Indandione
Enolate

Deprotonation

p-Toluenesulfonyl
azide

Tetrazene-like
IntermediateBase (e.g., Et3N)

Nucleophilic attack

2-Diazo-1,3-indandione
Elimination

p-Toluenesulfonamide
(byproduct)
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Oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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